Cas no 1247096-43-0 (4-(3-chloropyrazin-2-yl)thiomorpholine)

• Product Name: 4-(3-chloropyrazin-2-yl)thiomorpholine
• CAS No: 1247096-43-0
• MF: C₈H₁₀ClN₃S
• MW: 215.703098773956
• CID: 5558171
• Update Time: 2025-05-19

4-(3-chloropyrazin-2-yl)thiomorpholine Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloropyrazin-2-yl)thiomorpholine
• Thiomorpholine, 4-(3-chloro-2-pyrazinyl)-

• Inchi： 1S/C8H10ClN3S/c9-7-8(11-2-1-10-7)12-3-5-13-6-4-12/h1-2H,3-6H2
• InChI Key： AFHLXRFCAIOOME-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CN=C2Cl)CCSCC1

Additional information on 4-(3-chloropyrazin-2-yl)thiomorpholine

4-(3-Chloropyrazin-2-yl)Thiomorpholine (CAS No. 1247096-43-0): A Comprehensive Overview

4-(3-Chloropyrazin-2-yl)thiomorpholine is a chemical compound with the CAS registry number 1247096-43-0. This compound belongs to the class of thiomorpholines, which are derivatives of morpholine with a sulfur atom replacing one of the oxygen atoms in the ring structure. The presence of the 3-chloropyrazin-2-yl group introduces unique electronic and structural properties to the molecule, making it a subject of interest in various chemical and pharmaceutical research domains.

The molecular structure of 4-(3-chloropyrazin-2-yl)thiomorpholine consists of a six-membered thiomorpholine ring fused with a pyrazine ring substituted with a chlorine atom at the 3-position. This substitution pattern influences the compound's reactivity, stability, and potential applications. Recent studies have highlighted its role in heterocyclic chemistry, particularly in the synthesis of bioactive molecules and advanced materials.

One of the most notable aspects of 4-(3-chloropyrazin-2-yl)thiomorpholine is its versatility in chemical reactions. Researchers have explored its use as an intermediate in the synthesis of complex heterocyclic frameworks. For instance, its participation in C-C bond forming reactions, such as Suzuki-Miyaura couplings, has been reported in recent literature. These studies demonstrate its potential as a building block for constructing biologically active compounds with applications in drug discovery.

Moreover, the compound has shown promise in agricultural chemistry, where it has been investigated as a potential fungicide or herbicide. Its ability to inhibit key enzymes involved in fungal growth has been documented in several studies published within the last two years. This highlights its potential role in developing environmentally friendly pest control solutions.

In terms of pharmacological applications, 4-(3-chloropyrazin-2-yl)thiomorpholine has been studied for its potential as an anti-inflammatory agent. Preclinical studies suggest that it exhibits moderate inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain pathways. While further research is needed to establish its efficacy and safety profile, these findings underscore its potential as a lead compound for drug development.

The synthesis of 4-(3-chloropyrazin-2-yl)thiomorpholine typically involves multi-step reactions that combine principles from organic synthesis and heterocyclic chemistry. One common approach involves the reaction of pyrazine derivatives with thiomorpholine precursors under specific conditions to achieve selective substitution at the desired position. Optimization of reaction conditions, such as temperature and solvent choice, has been a focus area for researchers aiming to improve yield and purity.

From an environmental perspective, understanding the fate and transport of 4-(3-chloropyrazin-2-yl)thiomorpholine in natural systems is crucial for assessing its ecological impact. Recent studies have examined its degradation pathways under aerobic and anaerobic conditions, revealing that it undergoes rapid hydrolysis in aqueous environments. These findings are essential for guiding safe handling practices and regulatory decisions related to its use.

In conclusion, 4-(3-chloropyrazin-2-yl)thiomorpholine (CAS No. 1247096-43-0) is a versatile compound with diverse applications across multiple disciplines. Its unique structural features make it an attractive target for research aimed at developing novel materials, pharmaceuticals, and agrochemicals. As advancements in synthetic methodologies and bioactivity screening continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.